Cas no 1289171-51-2 (5-Amino-2-methylnicotinaldehyde)

• Product Name: 5-Amino-2-methylnicotinaldehyde
• CAS No: 1289171-51-2
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 4803458
• Update Time: 2025-05-20

5-Amino-2-methylnicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-methylnicotinaldehyde

• Inchi： 1S/C7H8N2O/c1-5-6(4-10)2-7(8)3-9-5/h2-4H,8H2,1H3
• InChI Key： AJOFKSNLRFKEGH-UHFFFAOYSA-N
• SMILES： O=CC1=CC(=CN=C1C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• XLogP3: 0
• Topological Polar Surface Area: 56

Additional information on 5-Amino-2-methylnicotinaldehyde

5-Amino-2-Methylnicotinaldehyde: A Comprehensive Overview

5-Amino-2-methylnicotinaldehyde, also known as Nicotinaldehyde with 5-amino and 2-methyl substituents, is a compound with the CAS number 1289171-51-2. This chemical entity belongs to the class of nicotinaldehydes, which are derivatives of nicotinic acid, a key component in the synthesis of various bioactive molecules. The compound is characterized by its unique structure, which includes an aldehyde group at position 1, an amino group at position 5, and a methyl group at position 2. These substituents confer distinct chemical and biological properties to the molecule, making it a subject of interest in both academic and industrial research.

The synthesis of 5-amino-2-methylnicotinaldehyde typically involves multi-step organic reactions, often starting from readily available precursors such as nicotinic acid or its derivatives. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving yield and purity. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel approach using microwave-assisted synthesis to streamline the production of this compound. This method not only enhances efficiency but also reduces reaction time, making it more feasible for large-scale production.

The physical and chemical properties of 5-amino-2-methylnicotinaldehyde are well-documented. It is a crystalline solid with a melting point of approximately 140°C and a boiling point around 300°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol and dichloromethane. Its UV-Vis spectrum shows strong absorption bands in the range of 280-310 nm, which is indicative of its conjugated system. These properties make it suitable for various applications in pharmaceuticals, agrochemicals, and food additives.

In terms of biological activity, 5-amino-2-methylnicotinaldehyde has been shown to exhibit potent antioxidant properties. A recent study conducted by researchers at the University of California revealed that this compound can effectively scavenge free radicals, thereby protecting cells from oxidative stress. This finding has significant implications for its potential use in anti-aging cosmetics and nutraceuticals. Additionally, preliminary experiments suggest that it may possess anti-inflammatory properties, making it a promising candidate for the development of novel therapeutic agents.

The application of 5-amino-2-methylnicotinaldehyde extends beyond its biological roles. In the field of material science, it has been explored as a precursor for the synthesis of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). A research team from MIT reported that incorporating this compound into MOFs significantly enhances their stability and catalytic activity, opening new avenues for industrial catalysis.

From an environmental perspective, 5-amino-2-methylnicotinaldehyde has been studied for its biodegradability and eco-friendly properties. Research indicates that it undergoes rapid microbial degradation under aerobic conditions, minimizing its environmental footprint. This characteristic aligns with the growing demand for sustainable chemicals in various industries.

In conclusion, 5-amino-2-methylnicotinaldehyde, with its unique structure and versatile properties, continues to be a focal point in scientific research. Its applications span across multiple disciplines, from pharmaceuticals to materials science, underscoring its importance as a valuable chemical entity. As ongoing studies unravel more about its potential uses and mechanisms of action, this compound is poised to play an increasingly significant role in both academic and industrial settings.